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Compound of Interest

Compound Name:
2,7-Diiodophenanthrene-9,10-

dione

Cat. No.: B096020 Get Quote

2,7-Diiodophenanthrene-9,10-dione: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the key identifiers for 2,7-
Diiodophenanthrene-9,10-dione, a chemical compound of interest in various research and

development applications. While detailed experimental protocols and extensive quantitative

data are not readily available in public literature, this document serves as a foundational

resource for researchers.

Core Identifiers
The fundamental identifiers for 2,7-Diiodophenanthrene-9,10-dione are crucial for accurate

identification and sourcing of the compound. These are summarized in the table below.
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Identifier Type Value

CAS Number 16218-32-9[1][2]

IUPAC Name 2,7-diiodophenanthrene-9,10-dione[1]

Molecular Formula C₁₄H₆I₂O₂[1]

Molecular Weight 460.01 g/mol [2]

InChI
InChI=1S/C14H6I2O2/c15-7-1-3-9-10-4-2-

8(16)6-12(10)14(18)13(17)11(9)5-7/h1-6H[1]

InChIKey FJEXTLBWOUQIBN-UHFFFAOYSA-N[1]

Canonical SMILES
C1=CC2=C(C=C1I)C(=O)C(=O)C3=C2C=CC(=

C3)I[1]

PubChem CID 591321[1]

Synthesis and Applications: A Note on Available
Data
Detailed experimental protocols for the synthesis of 2,7-Diiodophenanthrene-9,10-dione are

not extensively documented in readily accessible scientific literature. However, general

synthetic strategies for halogenated phenanthrene-9,10-diones can be inferred from

procedures reported for analogous compounds such as 2,7-Dibromophenanthrene-9,10-dione.

These methods often involve the direct halogenation of the parent phenanthrene-9,10-dione.

The applications of 2,7-Diiodophenanthrene-9,10-dione are not as widely reported as its

bromo- and chloro- counterparts, which are utilized in materials science, particularly in the

synthesis of organic semiconductors for applications like Organic Light Emitting Diodes

(OLEDs) and Organic Field-Effect Transistors (OFETs). The diiodo- derivative could potentially

serve as a valuable intermediate in cross-coupling reactions for the synthesis of more complex

organic electronic materials, owing to the higher reactivity of the carbon-iodine bond.

Logical Relationship: Halogenated
Phenanthrenequinones in Organic Electronics
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The following diagram illustrates the general logical workflow for the application of halogenated

phenanthrenequinones, such as 2,7-Diiodophenanthrene-9,10-dione, in the development of

organic electronic materials.

Caption: General workflow for the utilization of dihalogenated phenanthrene-9,10-diones in

organic electronics.

Further research is required to fully elucidate the specific properties and potential applications

of 2,7-Diiodophenanthrene-9,10-dione. This guide provides the foundational information

necessary for researchers to embark on such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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